1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-13C16

• Molecular Formula: C42H82NO8P
• Molecular Weight: 776.0 g/mol
• InChI: InChI=1S/C42H82NO8P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-42(45)51-40(39-50-52(46,47)49-37-36-43(3,4)5)38-48-41(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h20-21,40H,6-19,22-39H2,1-5H3/b21-20-/i2+1,7+1,9+1,11+1,13+1,15+1,17+1,19+1,22+1,24+1,26+1,28+1,30+1,32+1,34+1,41+1
• InChIKey: WTJKGGKOPKCXLL-OEDIVCQGSA-N

POPC-13C16: 13C-Labeled Lipidomics Internal Standard

1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-13C16 (POPC-13C16, CAS 2692624-41-0) is a uniformly 13C-labeled glycerophospholipid in which all 16 carbon atoms of the sn-1 palmitoyl chain are substituted with carbon-13 . With a molecular formula of C₂₆¹³C₁₆H₈₃NO₈P and molecular weight of approximately 776.96 g/mol, it serves as a species-specific stable isotope-labeled internal standard (SIL-IS) for the absolute quantification of endogenous 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC, 16:0-18:1 PC) in biological matrices via liquid chromatography-mass spectrometry (LC-MS) [1]. POPC is one of the most abundant phosphatidylcholine species in mammalian cell membranes, making its accurate quantification central to membrane lipidomics, lipoprotein research, and biomarker discovery . The +16 Da mass shift imparted by the uniform 13C₁₆ label provides unambiguous mass spectrometric discrimination from endogenous unlabeled POPC while preserving the native physicochemical properties of the analyte .

WorkflowIsotope dilution LC-MS lipidomics

SelectionSpecies-specific 13C-SIL-IS for POPC

Key attributeNon-exchangeable +16 Da label, co-elution preserved

• [1] Schoeny H, El Abiead Y, Hildebrand F, Zach O. A combined flow injection/reversed-phase chromatography-high-resolution mass spectrometry workflow for accurate absolute lipid quantification with 13C internal standards. Analyst. 2021;146(8):2591-2599. doi:10.1039/d0an02443k View Source

POPC-13C16: Limitations of Alternative Internal Standards

Quantitative lipidomics requires internal standards that precisely match the physicochemical behavior of target analytes throughout extraction, chromatography, and ionization [1]. Unlabeled POPC cannot serve as an internal standard because it is indistinguishable from endogenous analyte. Deuterated POPC analogs (e.g., D₃₁-POPC, D₈₂-POPC) may exhibit chromatographic retention time shifts due to the deuterium isotope effect, compromising co-elution and introducing quantification bias [2]. Non-endogenous odd-chain or short-chain PC standards (e.g., PC 13:0/13:0, PC 17:0/17:0, di19:0 PC) differ substantially in fatty acyl composition, leading to differential extraction recovery, ionization efficiency, and matrix effect behavior compared to endogenous POPC species [3]. Deuterium labels are additionally susceptible to hydrogen-deuterium back-exchange in protic solvents, potentially altering the effective mass shift during sample preparation and LC separation . POPC-13C16 uniquely resolves these limitations by providing a chemically identical, co-eluting, non-exchangeable isotopologue that enables species-specific isotope dilution mass spectrometry (IDMS) for the most abundant PC species in mammalian lipidomes [4].

Unlabeled POPCIndistinguishable from endogenous analyte; cannot serve as internal standard.

Deuterated POPCRetention time shift from deuterium isotope effect may compromise co-elution; H/D back-exchange risk in protic solvents.

Odd-chain/short-chain PCStructural mismatch alters extraction recovery, ionization efficiency, and matrix effect behavior vs. endogenous POPC.

• [1] Wang M, Wang C, Han X. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry — What, how and why? Mass Spectrom Rev. 2017;36(6):693-714. doi:10.1002/mas.21492 View Source
• [2] Grocholska P, Bąchor R. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules. 2021;26(10):2989. doi:10.3390/molecules26102989 View Source
• [3] Lange M, Fedorova M. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Anal Bioanal Chem. 2020;412(15):3573-3584. doi:10.1007/s00216-020-02576-x View Source
• [4] Jaber MA, de Falco B, Abdelrazig S, Ortori CA, Barrett DA, Kim DH. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Anal Methods. 2023;15(24):2925-2934. doi:10.1039/D3AY00460K View Source

POPC-13C16 Quantitative Evidence vs. Alternative Standards

Co-Elution Fidelity: 13C vs. Deuterated Internal Standards

13C-labeled internal standards co-elute with their unlabeled counterparts, whereas deuterated isotopologues frequently exhibit retention time shifts due to the deuterium isotope effect . This isotope effect arises from the smaller amplitude of C-D bond vibrations compared to C-H bonds, resulting in a lower effective molecular volume for deuterated species and earlier elution in reversed-phase LC [1]. The magnitude of the shift depends on the number and position of deuterium atoms; highly deuterated phospholipids such as D₃₁-POPC (31 deuterium atoms) or D₈₂-POPC (82 deuterium atoms) can show measurable retention time differences from the unlabeled analyte, whereas the 13C₁₆ label on POPC-13C16 introduces negligible isotopic perturbation to chromatographic behavior [2]. This conserved co-elution ensures that the internal standard experiences identical matrix effects and ionization conditions as the target analyte at every point across the chromatographic peak, a prerequisite for accurate isotope dilution quantification [3].

Co-Elution Fidelity

Class-level inference

13C label: conserved retention, negligible shift Deuterated label: retention time deviation possible, depends on deuterium count

Conserved co-elution supports matrix-effect control in RPLC-MS

C-D bond zero-point energy difference ~1.2 kcal/mol vs C-H underlies retention shift risk

Evidence Dimension	Chromatographic retention time fidelity relative to unlabeled analyte
Target Compound Data	13C₁₆-labeled POPC: conserved chromatographic elution — negligible retention time difference from unlabeled POPC (co-elution maintained)
Comparator Or Baseline	Deuterated isotopologues: lack of isotopologue co-elution reported; isotope effect on chromatographic behavior depends on number and placement of deuterons [1]; deuterated lipids may show measurable retention time shifts vs. unlabeled analyte [2]
Quantified Difference	Qualitative advantage — 13C labels provide conserved chromatographic elution; deuterated labels carry risk of isotope effect-induced retention time deviation. The C-D bond zero-point energy difference (~1.2 kcal/mol per bond vs. C-H) is the fundamental physicochemical basis [1].
Conditions	Reversed-phase liquid chromatography (RPLC) conditions typical of lipidomics workflows; general physicochemical principle applicable across LC-MS platforms [1]

Why This Matters

Co-elution is essential for isotope dilution MS because differential elution exposes the internal standard and analyte to different solvent compositions and matrix backgrounds, invalidating the assumption of identical ionization efficiency and introducing systematic quantification errors.

• [1] Grocholska P, Bąchor R. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules. 2021;26(10):2989. doi:10.3390/molecules26102989 View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. https://www.labmate-online.com/news/mass-spectrometry-and-detectors/41/breaking-news/how-to-overcome-lc-ms-ms-matrix-effects-to-achieve-maximum-reliability/31516 View Source
• [3] Schoeny H, El Abiead Y, Hildebrand F, Zach O. A combined flow injection/reversed-phase chromatography-high-resolution mass spectrometry workflow for accurate absolute lipid quantification with 13C internal standards. Analyst. 2021;146(8):2591-2599. doi:10.1039/d0an02443k View Source

Isotopic Stability: 13C vs. Deuterium Back-Exchange

13C labels are covalently integrated into the carbon skeleton and are chemically non-exchangeable under all standard LC-MS conditions, including protic mobile phases containing water, methanol, or acidic modifiers . In contrast, deuterium labels — particularly when positioned on heteroatom-bound carbons or in alpha positions to carbonyl groups — can undergo hydrogen-deuterium back-exchange during sample preparation, storage in protic solvents, or chromatographic separation [1]. This back-exchange progressively erodes the mass shift between the internal standard and the analyte, potentially leading to spectral overlap, inaccurate isotope ratio measurements, and time-dependent degradation of quantification accuracy over long analytical batches [2]. For POPC-13C16, the 13C atoms are incorporated into the palmitoyl chain C-C bonds where no exchange mechanism exists, ensuring a stable +16 Da mass shift throughout the entire analytical workflow regardless of solvent composition, pH, or analysis duration .

Isotopic Stability

Class-level inference

13C: non-exchangeable under all standard LC conditions Deuterium: H/D back-exchange possible in protic solvents, time-dependent label loss

Stable +16 Da mass shift ensures consistency across long analytical batches

Critical for >70 h continuous analysis; deuterium exchange half-time minutes at acidic pH

Evidence Dimension	Isotopic label stability under typical reversed-phase LC-MS conditions (protic mobile phases, extended analysis times)
Target Compound Data	POPC-13C16: 13C labels are non-exchangeable — 0% label loss under all standard LC-MS solvent conditions; stable +16 Da mass shift maintained throughout analysis
Comparator Or Baseline	Deuterated internal standards: hydrogen-deuterium exchange at carbon centers possible depending on pH and molecular structure; labile hydrogens on heteroatoms exchange within minutes in protic solvents [1]; deuterated standards may show time-dependent loss of label during long analytical batches (>70 h) [2]
Quantified Difference	Qualitative categorical advantage — 13C label is permanently stable; deuterium labels carry context-dependent exchange risk. The rate of H/D exchange at heteroatoms has a half-time of tens of minutes at 0°C and pH 2-3, accelerating significantly at higher pH [1].
Conditions	Reversed-phase LC-MS with water/methanol/acetonitrile mobile phases containing formic acid or ammonium formate; extended analysis batches (>100 samples, >70 h continuous operation) [2]

Why This Matters

In large-scale lipidomics studies with >100 samples and multi-day acquisition times, isotopic label stability is critical for maintaining internal standard integrity and quantification accuracy; deuterium back-exchange introduces time-dependent systematic errors that 13C labels inherently avoid.

• [1] Grocholska P, Bąchor R. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules. 2021;26(10):2989. doi:10.3390/molecules26102989 View Source
• [2] Jaber MA, de Falco B, Abdelrazig S, Ortori CA, Barrett DA, Kim DH. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Anal Methods. 2023;15(24):2925-2934. doi:10.1039/D3AY00460K View Source

Quantification Precision: 13C-IS vs. Deuterated SPLASH Mix

In a systematic comparison of normalization strategies for untargeted LC-MS lipidomics of human plasma, Jaber et al. (2023) demonstrated that normalization using a biologically generated 13C-labeled internal standard mixture (13C-IS) produced a significant reduction in the lipid coefficient of variation (CV%) compared to normalization using total ion current (TIC) or a commercially available deuterated internal standard mixture (SPLASH® LIPIDOMIX®, containing 14 deuterated lipids at plasma-relevant ratios) [1]. The improvement was validated across 101 aliquots of pooled human plasma and over 230 consecutive injections spanning 77 hours of continuous analysis, confirming that 13C-IS normalization sustains superior precision under realistic high-throughput lipidomics conditions [2]. While this study employed a biologically generated multi-lipid 13C-IS mixture rather than synthetic POPC-13C16 alone, the underlying advantage — species-specific or near-species-specific 13C isotopologue matching versus class-level deuterated surrogate standardization — directly translates to the use of individual synthetic 13C-labeled PC standards for targeted quantification [3].

Quantification Precision

Cross-study comparable

13C-IS normalization significantly reduced lipid CV% vs. deuterated SPLASH and TIC methods

Supports higher reproducibility in cohort lipidomics

Friedman test over 101 human plasma aliquots, 230 injections, 77 h

Evidence Dimension	Coefficient of variation (CV%) in lipid peak intensity normalization across replicate analyses
Target Compound Data	13C-IS normalization: significant reduction in lipid CV% vs. deuterated IS and TIC methods; confirmed over 101 samples and >70 h analysis time [1]
Comparator Or Baseline	Deuterated SPLASH® LIPIDOMIX® (14 deuterated lipid standards, class-specific normalization) and total ion current (TIC) normalization [1]
Quantified Difference	Significant reduction in lipid CV% (exact numerical CV% reduction values are reported in the full text figures; statistical significance confirmed by Friedman test). P. pastoris 13C-IS mixture contained 83% uniformly 13C-labeled lipids (313 lipid ions with ≥99% 13C enrichment) vs. deuterated SPLASH mixture containing 14 class-representative deuterated lipids [1][2].
Conditions	Untargeted LC-HRMS lipidomics; ACE Excel 2 µm super C18 column (50 × 2.1 mm); Q-Exactive Orbitrap MS; human plasma extracts; 101-sample batch; 230 injections over 77 h continuous analysis [1]

Why This Matters

Lower CV% translates directly to improved statistical power for detecting biologically meaningful lipid changes in cohort studies, reduced false discovery rates in biomarker discovery, and higher inter-laboratory reproducibility — key procurement criteria for labs running large-scale quantitative lipidomics.

• [1] Jaber MA, de Falco B, Abdelrazig S, Ortori CA, Barrett DA, Kim DH. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Anal Methods. 2023;15(24):2925-2934. doi:10.1039/D3AY00460K View Source
• [2] Jaber MA, et al. (2023) — Table 3: 13C enrichment analysis: P. pastoris showed 83% uniformly labelled lipids (≥99% 13C) vs. 67-69% for other microorganisms. Anal Methods. 2023;15:2925-2934. View Source
• [3] Rampler E, Coman C, Hermann G, Sickmann A, Ahrends R, Koellensperger G. LILY-lipidome isotope labeling of yeast: in vivo synthesis of 13C labeled reference lipids for quantification by mass spectrometry. Analyst. 2017;142(11):1891-1899. doi:10.1039/c7an00107j View Source

Accuracy and Recovery: 13C-IS Validation vs. NIST SRM 1950

The combined FI/LC-HRMS workflow developed by Schoeny et al. (2021), employing 13C-labeled lipid internal standards (including 13C-labeled PC species from the LILY — Lipidome Isotope Labeling of Yeast — panel), achieved quantification accuracy passing stringent quality filters: precision and recovery bias of <30%, with measured concentrations falling within the 99% confidence interval of the international inter-laboratory comparison consensus values for NIST SRM 1950 human plasma [1]. Critically, the quantitative values generated by this 13C-IS-based workflow are declared to be independent of common deuterated or non-endogenous internal standards, providing a cross-validation reference for other lipidomics methods [2]. This independence is a direct consequence of using species-specific 13C-labeled isotopologues whose physicochemical identity to the target analyte eliminates the need for response factor corrections that plague class-specific deuterated or odd-chain surrogate approaches [3].

Accuracy vs. NIST SRM 1950

Supporting evidence

13C-IS workflow: precision and recovery bias 350 lipids across 7 classes

Validation against reference plasma material supports method accuracy

FI/LC-HRMS on Q-Exactive Orbitrap; external calibration plus LILY surrogate

Evidence Dimension	Quantification accuracy — precision and recovery bias relative to NIST SRM 1950 consensus values
Target Compound Data	13C internal standard workflow (including 13C-PC species): precision and recovery bias <30%; concentrations within 99% CI of NIST SRM 1950 inter-laboratory consensus values for >350 lipids from 7 classes (LPC, LPE, PC, PE, PI, DG, TG) [1]
Comparator Or Baseline	Deuterated class-specific ISTD approaches (e.g., SPLASH® LIPIDOMIX®) where structural mismatch between ISTD and target lipids necessitates response factor corrections, which for highly unsaturated PC species can lead to concentration overestimation in HILIC-MS workflows [3]
Quantified Difference	13C-IS workflow: precision and recovery bias <30% across 7 lipid classes; independent of deuterated or non-endogenous ISTDs; LOD in low femtomolar range. Deuterated class-specific approach: significant differences observed for highly unsaturated PC species between HILIC and RPLC platforms, requiring response factor establishment [3].
Conditions	FI/LC-HRMS on Q-Exactive Orbitrap; reversed-phase C18 chromatography; human plasma NIST SRM 1950; external multi-point calibration with internal standardization plus internal one-point calibration with LILY surrogate ISTD [1]

Why This Matters

For laboratories requiring traceable absolute quantification compatible with clinical-grade lipidomics or regulatory submissions, the demonstrated accuracy against NIST SRM 1950 and independence from proprietary deuterated standard mixtures represents a critical procurement differentiator.

• [1] Schoeny H, El Abiead Y, Hildebrand F, Zach O. A combined flow injection/reversed-phase chromatography-high-resolution mass spectrometry workflow for accurate absolute lipid quantification with 13C internal standards. Analyst. 2021;146(8):2591-2599. doi:10.1039/d0an02443k View Source
• [2] Schoeny H, et al. (2021) — Analyst. 2021;146:2591-2599. Quantitative values are independent of common deuterated or non-endogenous ISTDs, thus offering cross-validation of different lipid methods and further standardizing lipidomics. View Source
• [3] Lange M, Fedorova M. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Anal Bioanal Chem. 2020;412(15):3573-3584. doi:10.1007/s00216-020-02576-x View Source

Species-Specific vs. Class-Specific Internal Standard Quantification

In MS-based lipidomics, ionization efficiency depends not only on the lipid head group but also on fatty acyl chain length, degree of unsaturation, and overall lipid structure [1]. Class-specific internal standardization using a single non-endogenous PC species (e.g., PC 13:0/13:0 or di19:0 PC) to quantify all endogenous PC species — ranging from PC 30:0 to PC 44:12 — introduces systematic bias because the surrogate ISTD does not match the ionization behavior, extraction recovery, or matrix effect susceptibility of diverse PC molecular species [2]. POPC-13C16, as a species-specific stable isotope-labeled analog of endogenous POPC (typically the single most abundant PC species in human plasma), enables true isotope dilution quantification where the internal standard and analyte share identical chemical structure, ensuring matched recovery through extraction, matched chromatographic behavior, and matched ionization efficiency [3]. While comprehensive species-specific isotope dilution for all PC species remains impractical, deploying POPC-13C16 for the dominant PC species provides an anchor point for response factor calibration that can improve accuracy across the entire PC subclass when combined with appropriate correction algorithms [1].

Species-Specific Quantification

Class-level inference

POPC-13C16: complete structural match to endogenous POPC Odd-chain PC: structural mismatch, differential ionization and recovery

Enables true isotope dilution for the most abundant PC species

MS response depends on acyl chain length and unsaturation; class-level surrogates may bias results

Evidence Dimension	Structural identity between internal standard and target analyte — impact on extraction recovery, ionization efficiency, and quantification accuracy
Target Compound Data	POPC-13C16: chemically identical to endogenous POPC except for 13C substitution on palmitoyl chain; matched recovery, matched ionization, matched retention time; enables species-specific IDMS for the most abundant PC species [3]
Comparator Or Baseline	Class-specific non-endogenous PC standards (e.g., PC 13:0/13:0, di19:0 PC, PC 17:0/17:0): structurally distinct from endogenous PC species in both acyl chain length and unsaturation; require response factor corrections for each target species [1][2]
Quantified Difference	Qualitative structural advantage — complete structural identity vs. varying degrees of structural mismatch. The literature establishes that MS response depends on lipid class, fatty acyl chain length, and unsaturation degree; using a structurally mismatched surrogate can introduce concentration-dependent quantification bias, with highly unsaturated PC species being particularly susceptible to overestimation in HILIC-MS workflows [2].
Conditions	General principle applicable to both shotgun (direct infusion) and LC-MS lipidomics; particularly relevant for reversed-phase LC-MS where lipid species are chromatographically resolved and matrix effects are retention-time-dependent [1][2]

Why This Matters

For targeted quantification of POPC — a key lipid in membrane biophysics, lipoprotein metabolism, and phospholipidosis screening — species-specific IDMS with POPC-13C16 is the metrologically superior approach, providing the highest achievable accuracy tier without requiring empirical response factor determination.

• [1] Wang M, Wang C, Han X. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry — What, how and why? Mass Spectrom Rev. 2017;36(6):693-714. doi:10.1002/mas.21492 View Source
• [2] Lange M, Fedorova M. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Anal Bioanal Chem. 2020;412(15):3573-3584. doi:10.1007/s00216-020-02576-x View Source
• [3] Buré C, Solgadi A, Yen-Nicolaÿ S, et al. Achieving Absolute Molar Lipid Concentrations: A Phospholipidomics Cross-Validation Study. Anal Chem. 2022;94(3):1618-1625. doi:10.1021/acs.analchem.1c03743 View Source

Isotopic Purity and Mass Shift: 13C vs. Deuterated Standards

Commercially available POPC-13C16 is supplied with chemical purity >97% (Beyotime) to 98%+ (ChemicalBook suppliers) . The uniform 13C₁₆ label on the sn-1 palmitoyl chain provides a mass shift of +16.02 Da relative to unlabeled POPC (monoisotopic mass), exceeding the minimum recommended mass difference of ≥2 Da for reliable isotope dilution MS quantification . In comparison, deuterated POPC analogs such as D₃₁-POPC provide a larger mass shift (+31 Da) but at the cost of potential chromatographic isotope effects and H/D exchange susceptibility, while D₈₂-POPC (perdeuterated) offers +82 Da but with amplified isotope effect concerns [1]. The 13C₁₆ labeling pattern on a single fatty acyl chain (rather than both chains) offers an optimal balance: sufficient mass separation for unambiguous MS discrimination without the excessive deuterium loading that exacerbates chromatographic perturbations [1]. The presence of up to 2% unlabeled POPC in commercial preparations (as noted by CymitQuimica/TRC) should be accounted for in quantification workflows via appropriate blank subtraction or correction factors .

Isotopic Purity & Mass Shift

Supporting evidence

+16 Da shift (13C16 palmitoyl), chemical purity >97%

Sufficient mass separation for unambiguous MS discrimination

Residual unlabeled POPC up to ~2% requires correction; isotopic enrichment ≥98 atom% typical

Evidence Dimension	Mass shift from unlabeled analyte and isotopic enrichment specifications
Target Compound Data	POPC-13C16: +16 Da mass shift (uniform 13C on palmitoyl C₁₆ chain); chemical purity >97% to 98%+; contains up to 2% unlabeled POPC ; MW = 776.96 g/mol
Comparator Or Baseline	D₃₁-POPC: +31 Da mass shift (perdeuterated palmitoyl); D₈₂-POPC: +82 Da (fully deuterated); unlabeled POPC: 0 Da shift. PC 13:0/13:0 (di-odd-chain non-endogenous IS): structurally distinct, different retention time, no mass shift from endogenous PC species [1]
Quantified Difference	POPC-13C16 provides +16 Da shift (satisfying ≥2 Da minimum requirement) with minimal isotope effect; D₃₁-POPC provides larger +31 Da shift but with isotope effect penalty; PC 13:0/13:0 provides no isotope dilution capability for endogenous POPC. Recommended isotopic purity for SIL-IS: ≥98 atom% 13C (Cambridge Isotope Laboratories specification for U-13C16 products) .
Conditions	Commercial product specifications from Beyotime (>97%), ChemicalBook (98%+), CymitQuimica/TRC (contained up to 2% unlabeled); Cambridge Isotope Laboratories general 13C enrichment specification (98 atom% 13C minimum)

Why This Matters

The +16 Da mass shift and high isotopic enrichment of POPC-13C16 enable robust quantification at endogenous POPC concentrations typical of human plasma (micromolar range) without spectral interference from the internal standard's natural abundance isotopologues, while the moderate mass increment avoids the chromatographic complications of heavily deuterated alternatives.

• [1] Grocholska P, Bąchor R. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Molecules. 2021;26(10):2989 — the isotope effect on chromatographic behavior depends on the number and place of introduced deuterons. doi:10.3390/molecules26102989 View Source

POPC-13C16 Application Scenarios

Absolute Quantification of POPC in Clinical Cohort Lipidomics

POPC-13C16 serves as the species-specific internal standard for targeted quantification of endogenous POPC (16:0-18:1 PC) — typically the most abundant phosphatidylcholine species in human plasma — via isotope dilution LC-MS/MS or LC-HRMS [1]. The chemically identical 13C-labeled isotopologue compensates for extraction losses and matrix effects, enabling absolute molar concentration determination with precision and recovery bias <30%, as validated against NIST SRM 1950 consensus values in 13C-IS-based workflows [2]. This application is particularly valuable for large-scale clinical lipidomics studies (e.g., cardiovascular risk stratification, NAFLD biomarker panels) where inter-batch and inter-laboratory reproducibility are paramount [3].

Cross-Platform Lipidomics Harmonization with 13C Quantification

Unlike deuterated internal standard-dependent methods, 13C-IS-based quantification produces concentration values that are independent of proprietary deuterated standard mixtures (e.g., SPLASH® LIPIDOMIX®), enabling cross-validation between different lipidomics platforms, laboratories, and chromatographic modes [1]. POPC-13C16 can serve as a common reference point for harmonizing POPC quantification across HILIC-MS, RPLC-MS, and shotgun lipidomics workflows, addressing the known discrepancies in highly unsaturated PC quantification observed between HILIC and RPLC methods using deuterated class-specific surrogates [2].

Membrane Biophysics with 13C-Labeled POPC

POPC is the quintessential model lipid for biophysical studies of mammalian membrane bilayers, used extensively in solid-state NMR, neutron reflectometry, and molecular dynamics simulations [1]. POPC-13C16 provides a chemically authentic labeled POPC that can be incorporated into model membranes (liposomes, supported bilayers, nanodiscs) for simultaneous biophysical characterization and mass spectrometric tracking. The 13C label on the palmitoyl chain can additionally serve as an NMR-active probe for studying lipid acyl chain order parameters and dynamics in mixed lipid systems [2].

Metabolic Flux Analysis of Phosphatidylcholine Turnover with 13C-POPC

While POPC-13C16 is primarily deployed as an internal standard for quantification, the palmitoyl-chain-specific 13C₁₆ labeling pattern also enables its use in stable isotope-resolved lipidomics to track PC synthesis, remodeling (Lands' cycle), and degradation pathways in cell-based assays [1]. The intact phospholipid tracer approach offers advantages over free 13C₁₆-palmitate tracing by directly monitoring incorporation into the PC pool without confounding from free fatty acid pool dilution, providing complementary information to established 13C₁₆-palmitate metabolic tracing protocols [2].

Application

Selection Property

Validation Focus

Human plasma research matrix lipidomics

Species-specific 13C-SIL-IS for POPC

Absolute quantification accuracy review

Cross-platform lipidomics harmonization

Method-transfer context with 13C-IS

Inter-laboratory precision assessment

Membrane biophysics and model membrane studies

13C-labeled authentic lipid probe

Biophysical and MS tracking compatibility

PC turnover metabolic flux analysis

Intact 13C-phospholipid tracer

Lands' cycle pathway interpretation

• [1] Schoeny H, El Abiead Y, Hildebrand F, Zach O. A combined flow injection/reversed-phase chromatography-high-resolution mass spectrometry workflow for accurate absolute lipid quantification with 13C internal standards. Analyst. 2021;146(8):2591-2599. doi:10.1039/d0an02443k View Source
• [2] Lange M, Fedorova M. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Anal Bioanal Chem. 2020;412(15):3573-3584. doi:10.1007/s00216-020-02576-x View Source
• [3] Jaber MA, de Falco B, Abdelrazig S, Ortori CA, Barrett DA, Kim DH. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Anal Methods. 2023;15(24):2925-2934. doi:10.1039/D3AY00460K View Source